1-tert-Butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C10H16F3NO2
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 1-tert-butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C10H16F3NO2/c1-9(2,3)14-4-6(8(15)16)7(5-14)10(11,12)13/h6-7H,4-5H2,1-3H3,(H,15,16)
• InChI Key: IMULPCBPSUHLJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(C(C1)C(F)(F)F)C(=O)O

Description

Systematic Nomenclature and IUPAC Conventions

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived by prioritizing functional groups and substituents based on their hierarchical significance. The parent structure is pyrrolidine, a five-membered saturated heterocycle containing one nitrogen atom. Numbering begins at the nitrogen atom (position 1), proceeding clockwise to assign the lowest possible locants to substituents.

• Position 1 : A tert-butyl group (–C(CH₃)₃) is attached to the nitrogen atom, designated as 1-tert-butyl.
• Position 3 : A carboxylic acid group (–COOH) occupies this site, yielding pyrrolidine-3-carboxylic acid.
• Position 4 : A trifluoromethyl group (–CF₃) is appended, resulting in 4-(trifluoromethyl).

Combining these components, the full IUPAC name is 1-tert-butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid . This nomenclature aligns with conventions observed in related structures, such as tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate, where substituent order and numbering follow similar rules.

Preparation Methods

Enantioselective Hydrogenation

This method involves asymmetric hydrogenation of a dihydro-pyrrole intermediate to achieve high enantiomeric purity. Key steps include:

• Substrate Preparation : 1-Benzyl-4-(trifluoromethyl)-2,5-dihydro-1H-pyrrole-3-carboxylic acid is synthesized via Suzuki-Miyaura coupling between 1-benzyl-4-iodo-2,5-dihydro-1H-pyrrole-3-carboxylic acid and trifluoromethyl-substituted boronic esters.
• Catalytic Hydrogenation : The dihydro-pyrrole is subjected to hydrogenation using a chiral Ru catalyst (e.g., Ru(OAc)₂ with a phosphine ligand) under 40 bar H₂ at 30°C. This step yields the saturated pyrrolidine ring with >99.9% enantiomeric excess (ee).
• Deprotection : The benzyl group is removed via hydrogenolysis, and the tert-butyl group is introduced via Boc protection using di-tert-butyl dicarbonate.

Key Data :

Parameter	Value	Source
Yield (Hydrogenation)	88%
Enantiomeric Excess (ee)	>99.9%
Catalyst Loading	0.2 mol% Ru

Palladium-Catalyzed Carboamination

This approach constructs the pyrrolidine ring via a Pd-mediated cyclization:

• Substrate Synthesis : A γ-amino alkene is reacted with a trifluoromethyl-substituted aryl halide in the presence of Pd₂(dba)₃ and dppe ligand.
• Cyclization : The reaction proceeds at 100°C in toluene with NaOt-Bu as a base, forming the pyrrolidine core with >20:1 diastereoselectivity.
• Carboxylation : The carboxylic acid group is introduced via oxidation of a hydroxymethyl intermediate or hydrolysis of a nitrile.

Key Data :

Parameter	Value	Source
Diastereoselectivity	>20:1 dr
Reaction Temperature	100°C
Ligand	dppe (2 mol%)

Sulfur Tetrafluoride-Mediated Trifluoromethylation

Adapted from CF₃-cyclobutane synthesis, this method introduces the trifluoromethyl group directly:

• Substrate : A cyclobutane-fused pyrrolidine-3-carboxylic acid derivative is treated with SF₄ at 80–100°C.
• Reaction Conditions : The reaction is conducted in anhydrous DMSO or THF, yielding the trifluoromethylated product in 60–85% yield.
• tert-Butyl Protection : The amine is protected using Boc₂O under basic conditions.

Key Data :

Parameter	Value	Source
Yield (CF₃ Introduction)	76–85%
Reaction Solvent	DMSO/THF

Nickel/Iridium Photoredox Catalysis

This method enables late-stage functionalization of the pyrrolidine ring:

• Cross-Coupling : A preformed pyrrolidine-3-carboxylic acid derivative reacts with a trifluoromethyl iodide under Ni/Ir catalysis.
• Conditions : Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (0.02 equiv), NiCl₂·glyme (0.1 equiv), and 4,4'-dimethoxy-2,2'-bipyridyl in MeCN/H₂O.
• Boc Protection : tert-Butyl carbamate is introduced via reaction with Boc₂O and DMAP.

Key Data :

Parameter	Value	Source
Catalyst System	Ni/Ir photoredox
Yield	84–90%

Comparison of Methods

Method	Yield Range	Stereoselectivity	Key Advantage	Limitation
Enantioselective H₂	75–88%	>99.9% ee	High enantiopurity	Requires chiral Ru catalysts
Pd-Catalyzed Cyclization	68–88%	>20:1 dr	Modular ring construction	Sensitive to steric hindrance
SF₄ Trifluoromethylation	60–85%	N/A	Direct CF₃ introduction	Harsh conditions (SF₄ handling)
Photoredox Catalysis	84–90%	Moderate	Late-stage functionalization	Limited substrate scope

Critical Analysis

• Challenges :
  • Introducing both tert-butyl and trifluoromethyl groups without epimerization requires precise control of reaction conditions.
  • SF₄-mediated trifluoromethylation, while efficient, poses safety risks due to SF₄ toxicity.
• Innovations :
  • The Pd-catalyzed carboamination route offers a one-step ring-forming strategy.
  • Photoredox methods enable functionalization of complex intermediates under mild conditions.

Applications in Drug Discovery

The compound serves as a key intermediate in:

• Neurological Agents : Due to its ability to cross the blood-brain barrier (log D = 2.48).
• PPAR Agonists : The cis-3R,4S configuration mimics bioactive conformations in peroxisome proliferator-activated receptor ligands.

Chemical Reactions Analysis

1-tert-Butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoromethyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include palladium catalysts, phosphine ligands, and alkali . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-tert-Butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid has a wide range of scientific research applications:

Chemistry: It serves as a valuable building block in the synthesis of complex organic molecules.

Biology: The compound is used in the study of biological pathways and interactions due to its stability and bioavailability.

Medicine: It is explored for its potential therapeutic effects in drug discovery, particularly in the development of novel pharmaceuticals.

Industry: The compound is utilized in the production of agrochemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 1-tert-Butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to enantioselective proteins, influencing their biological activity. The trifluoromethyl group enhances the compound’s lipophilicity, facilitating its interaction with lipid membranes and improving its cellular uptake .

Comparison with Similar Compounds

Substituent Effects

• tert-Butyl vs. Boc Groups : The tert-butyl group in the target compound increases steric bulk and lipophilicity compared to the Boc (tert-butoxycarbonyl) group in analogs like 1808807-76-2. Boc protection is often used to enhance solubility during synthesis but requires deprotection for biological activity .
• Trifluoromethyl Positioning: Direct attachment of CF₃ to the pyrrolidine ring (target compound) versus CF₃ on a phenyl ring (e.g., 1049978-65-5) alters electronic effects.
• Acid vs. Ester Derivatives : The 1-tert-butyl ester in 1212064-03-3 reduces acidity compared to the free carboxylic acid in the target compound, which may influence pharmacokinetic properties .

Physicochemical Properties

• Solubility : The hydrochloride salt of 1049978-65-5 demonstrates improved aqueous solubility compared to the free acid form of the target compound .
• Thermal Stability : The boiling point of 356.2°C for 1049978-65-5 (HCl salt) suggests high thermal stability, likely due to ionic interactions .

Biological Activity

1-tert-Butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS Number: 1955560-99-2) is a compound with significant potential in various biological applications. This article explores its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of 1-tert-butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is $C_{10}H_{16}F_{3}NO_{2}$, with a molecular weight of 239.23 g/mol. The compound's structure includes a pyrrolidine ring, which is known for its diverse biological activities.

Property	Value
CAS Number	1955560-99-2
Molecular Formula	C₁₀H₁₆F₃NO₂
Molecular Weight	239.23 g/mol

Biological Activity Overview

1-tert-butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid has been investigated for various biological activities, including:

• Anticancer Activity : Preliminary studies suggest that pyrrolidine derivatives exhibit cytotoxic effects against various cancer cell lines. The compound may inhibit tumor growth by targeting specific cellular pathways, although detailed mechanisms remain to be fully elucidated .
• Anti-inflammatory Effects : Similar compounds have shown potential in inhibiting cyclooxygenase (COX) enzymes, which are critical in the inflammatory process. This suggests that 1-tert-butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid may possess anti-inflammatory properties, although specific data on this compound is limited .

The exact mechanisms through which 1-tert-butyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid exerts its biological effects are still under investigation. However, related compounds have been shown to interact with various biological targets:

• Inhibition of Enzymes : Many pyrrolidine derivatives act as inhibitors of enzymes involved in cancer progression and inflammation. For instance, they may inhibit COX enzymes, leading to reduced prostaglandin synthesis and subsequent inflammation reduction .

Case Studies and Research Findings

Several studies have explored the biological activities of similar compounds:

• Anticancer Studies : A study highlighted the efficacy of pyrrolidine derivatives against human cancer cell lines, demonstrating significant cytotoxicity and potential for drug development .
• Anti-inflammatory Research : Research on related pyrrole compounds indicated their ability to inhibit COX enzymes effectively, showcasing their potential in treating inflammatory diseases .
• Pharmacological Investigations : Various derivatives have been synthesized and tested for their biological activities, revealing promising results in terms of their inhibitory effects on key enzymes involved in disease processes .

Q & A

Q. Example Conditions :

Step	Catalyst/Reagent	Temperature	Time	Yield
1	Pd(OAc)₂, tert-butyl XPhos	40–100°C	5.5 h	Moderate
2	HCl (aqueous)	93–96°C	17 h	High

Note : Optimize solvent polarity (e.g., tert-butanol for Step 1) to enhance stereochemical control .

Basic: How can researchers verify the structural integrity and purity of this compound?

Answer:
Use a combination of analytical techniques:

• NMR Spectroscopy : Confirm tert-butyl (δ 1.2–1.4 ppm) and trifluoromethyl (δ -60 to -70 ppm for ¹⁹F NMR) groups .
• X-ray Crystallography : Resolve stereochemistry (e.g., (3R,4S) configurations) using single-crystal diffraction .
• HPLC : Assess purity (>95%) with reverse-phase C18 columns (acetonitrile/water + 0.1% TFA) .

Q. Critical Data :

• Melting Point : Compare with literature values (e.g., 113–115°C for analogs) .
• Mass Spectrometry : Verify molecular ion [M+H]⁺ (expected m/z: ~310 for C₁₀H₁₆F₃NO₂) .

Advanced: How can computational methods address stereochemical challenges in synthesizing this pyrrolidine derivative?

Answer:

• Quantum Chemical Calculations : Use density functional theory (DFT) to predict transition states and enantiomeric excess (e.g., B3LYP/6-31G* basis set) .
• Reaction Path Search : Identify low-energy pathways for stereocenter formation (e.g., Curtin-Hammett principle for kinetic vs. thermodynamic control) .
• Chiral Catalysts : Employ tert-butyl phosphine ligands (e.g., (R)-BINAP) to bias enantioselectivity during cross-coupling .

Case Study : A 2024 study resolved (3R,4S) configurations using DFT-guided chiral auxiliary design, achieving >90% ee .

Advanced: How to reconcile contradictions between computational predictions and experimental yields in reaction optimization?

Answer:

• Iterative Feedback : Combine high-throughput experimentation (HTE) with machine learning (ML) to refine computational models .
• Data-Driven Adjustments : Adjust solvent parameters (e.g., dielectric constant) in simulations to match experimental outcomes .
• Error Analysis : Quantify discrepancies using root-mean-square deviation (RMSD) between predicted and observed transition states .

Example : A 2024 ICReDD initiative reduced optimization time by 60% using ML-trained models on 500+ reaction datasets .

Basic: What safety protocols are critical when handling this compound?

Answer:

• Personal Protective Equipment (PPE) : Nitrile gloves, safety goggles, and respirators (for aerosol prevention) .
• Ventilation : Use fume hoods for reactions involving volatile intermediates (e.g., trifluoromethylation agents) .
• First Aid : Immediate eye washing and medical consultation for exposure (per GHS guidelines) .

Regulatory Note : Classify waste per MARPOL Annex II due to halogenated byproducts .

Advanced: How to design in vitro assays to study this compound’s pharmacological potential?

Answer:

• Target Selection : Prioritize enzymes (e.g., mTOR/p70S6K) based on structural analogs showing anti-proliferative effects .
• Dose-Response Curves : Test 0.1–100 μM concentrations in prostate cancer cell lines (e.g., PC-3) with autophagy markers (LC3-II/beclin-1) .
• Control Experiments : Use rapamycin (autophagy inducer) and 3-MA (inhibitor) to validate mechanisms .

Data Interpretation : Correlate IC₅₀ values with computational docking scores (e.g., AutoDock Vina) for mTOR binding .

Advanced: What strategies mitigate batch-to-batch variability in large-scale synthesis?

Answer:

• Process Analytical Technology (PAT) : Implement real-time FTIR monitoring of intermediate formation .
• Design of Experiments (DoE) : Optimize parameters (temperature, stoichiometry) via response surface methodology .
• Crystallization Control : Seed with pure enantiomers to ensure consistent polymorph formation .

Case Study : A 2024 synthesis achieved <5% variability by controlling tert-butyl XPhos ligand purity (>99%) .

Basic: How to navigate regulatory compliance for non-clinical research applications?

Answer:

• Documentation : Maintain Safety Data Sheets (SDS) per GHS standards, including CAS-specific hazards .
• Usage Restrictions : Certify non-medical intent (e.g., industrial/research-only) via institutional approval .
• Waste Disposal : Segregate halogenated waste (per EPA guidelines) and avoid aqueous release .